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Compound of Interest

Compound Name: 2-Chloro-6-methoxypyrazine

CAS No.: 33332-30-8

Cat. No.: B1588585 Get Quote

Executive Summary & Immediate Action
2-Chloro-6-methoxypyrazine (CAS: 57053-19-1) is a halogenated heteroaromatic compound.

Unlike standard organic solvents, the presence of the chlorine atom on the pyrazine ring

dictates a specific disposal pathway. Improper disposal (mixing with non-halogenated waste) is

the #1 cause of escalated disposal costs and regulatory non-compliance in synthesis labs.

This guide provides a self-validating protocol to ensure safety and regulatory adherence under

US EPA (RCRA) guidelines.

Table 1: Physicochemical Properties & Hazard Profile
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Property Data Operational Implication

CAS Number 57053-19-1
Use for waste labeling and

inventory reconciliation.

Physical State Solid (low melting) or Oil
May require heating to

transfer; treat spills as liquids.

Halogen Content Yes (Chlorine)
CRITICAL: Must go to

"Halogenated Waste" stream.

Hazards (GHS)
H315 (Skin), H319 (Eye), H335

(Resp)

Standard PPE (Nitrile gloves,

goggles, fume hood) required.

Reactivity
Nucleophilic Aromatic

Substitution

Avoid inadvertent mixing with

strong nucleophiles

(amines/thiols) in waste drums

to prevent exotherms.

Flash Point >100°C (Typical for class)
Generally not D001 (Ignitable)

unless in flammable solvent.

Strategic Waste Segregation (The "Why")
Expert Insight: The most common error in handling chloropyrazines is treating them as generic

organic waste.

Causality: Incineration of halogenated compounds generates acidic gases (HCl, HF).

Facilities must use specific incinerators equipped with acid gas scrubbers.

The Cost of Error: If you pour 100 mL of 2-Chloro-6-methoxypyrazine into a 55-gallon drum

of non-halogenated acetone, the entire drum must now be treated as halogenated waste,

often tripling the disposal cost.

Visualization: Waste Stream Decision Logic
The following workflow illustrates the decision process for segregating this compound.
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Waste Generation:
2-Chloro-6-methoxypyrazine

Is the waste Pure or a Mixture?

Pure Compound
(Solid/Oil)

Pure

Reaction Mixture
(Solution)

Solution

HALOGENATED WASTE STREAM
(High Temp Incineration)

Must be segregated

Does the solvent contain
Halogens (e.g., DCM)?

Yes (DCM, Chloroform) No (Ethyl Acetate, Hexane)*
*Trace Halogen Rule Applies

NOTE: Even if solvent is non-halogenated,
the presence of the solute (Chloropyrazine)

mandates Halogenated disposal.

NON-HALOGENATED STREAM
(Fuel Blending)

Click to download full resolution via product page
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Caption: Decision tree ensuring 2-Chloro-6-methoxypyrazine is always routed to the

Halogenated Waste stream to prevent cross-contamination of bulk non-halogenated solvents.

Detailed Disposal Protocol
This protocol is designed as a self-validating system. If you cannot complete a step (e.g., you

cannot find the correct label), the process halts immediately.

Phase 1: Preparation & Packaging
Container Selection:

Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but

poses a breakage risk.

Liquids/Solutions: Use a chemically resistant HDPE carboy or glass bottle with a PTFE-

lined cap.

Validation: Verify the container material is compatible.[1] Do not use metal containers

(potential corrosion from hydrolysis products).

Labeling (The Control Point):

Affix a hazardous waste label BEFORE adding waste.

Mandatory Fields:

Full Chemical Name: "2-Chloro-6-methoxypyrazine" (No abbreviations).

Hazard Checkbox: [x] Toxic [x] Irritant.[2][3]

Constituents: If in solution, list the solvent % and solute %.

Validation: Does the label explicitly state "Halogenated"? If not, stop.

Phase 2: Transfer & Storage
Transfer:
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Perform all transfers inside a certified chemical fume hood.

Use a funnel to prevent threading contamination.

Segregation:

Place the container in secondary containment (tray) specifically designated for

Halogenated Organics.

Expert Tip: Keep away from acidic waste streams. Although pyrazines are weak bases,

mixing with strong acids can generate heat or fumes.

Phase 3: Regulatory Handoff (RCRA)
Waste Code Assignment:

While 2-Chloro-6-methoxypyrazine is not P- or U-listed, it is often co-mingled with

solvents.

D001: Apply if flash point < 60°C (due to solvent).

Halogenated Solvent List (F-codes): Apply only if mixed with spent solvents like Methylene

Chloride (F002).

Default: "Non-RCRA Regulated Hazardous Waste - Halogenated Organic."

Emergency Procedures: Spill Management
In the event of a spill, immediate containment prevents environmental release and exposure.[3]

1. ALERT
Notify personnel
Evacuate area

2. PPE UP
Nitrile Gloves

Goggles
Lab Coat

3. CONTAIN
Use absorbent pillows

or vermiculite

4. CLEAN
Scoop into
HDPE pail

5. LABEL
'Debris from Spill:
Chloropyrazine'

Click to download full resolution via product page

Caption: 5-step emergency response workflow for solid or liquid spills of chloropyrazines.
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Cleanup Steps:

Ventilate: Increase fume hood sash height or open lab ventilation if safe.

Absorb: Use vermiculite or clay-based absorbents. Do not use paper towels for large liquid

spills (flammability risk).

Decontaminate: Wash the surface with a mild soap/water solution. Collect this wash water

into the same halogenated waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Safe Disposal of 2-Chloro-6-
methoxypyrazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588585#2-chloro-6-methoxypyrazine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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